Cas no 174197-47-8 (Benzenamine, 2-methoxy-N-(3-methoxypropyl)-)

Benzenamine, 2-methoxy-N-(3-methoxypropyl)- structure
174197-47-8 structure
Product Name:Benzenamine, 2-methoxy-N-(3-methoxypropyl)-
CAS No:174197-47-8
MF:C11H17NO2
MW:195.258183240891
CID:1359809
PubChem ID:60925202
Update Time:2025-04-20

Benzenamine, 2-methoxy-N-(3-methoxypropyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-methoxy-N-(3-methoxypropyl)-
    • DTXSID401277424
    • 174197-47-8
    • 2-Methoxy-N-(3-methoxypropyl)benzenamine
    • AKOS010148755
    • Inchi: 1S/C11H17NO2/c1-13-9-5-8-12-10-6-3-4-7-11(10)14-2/h3-4,6-7,12H,5,8-9H2,1-2H3
    • InChI Key: XREVGTATJGUPPL-UHFFFAOYSA-N
    • SMILES: O(C)CCCNC1C=CC=CC=1OC

Computed Properties

  • Exact Mass: 195.12601
  • Monoisotopic Mass: 195.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 30.5Ų

Experimental Properties

  • PSA: 30.49
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